Cas no 275-94-5 (Cycloheptimidazole)

Cycloheptimidazole structure
Cycloheptimidazole structure
Product Name:Cycloheptimidazole
CAS No:275-94-5
MF:C8H6N2
MW:130.146641254425
CID:258906
PubChem ID:638009
Update Time:2025-04-19

Cycloheptimidazole Chemical and Physical Properties

Names and Identifiers

    • Cycloheptimidazole
    • 1,3-Diazaazulene
    • InChI=1/C8H6N2/c1-2-4-7-8(5-3-1)10-6-9-7/h1-6
    • HPGSSIJHLUDJFV-UHFFFAOYSA-N
    • 1,3-diaza-azulene
    • cyclohept[d]imidazole
    • DTXSID20348532
    • cyclohepta[d]imidazole
    • SCHEMBL1133525
    • 275-94-5
    • Inchi: 1S/C8H6N2/c1-2-4-7-8(5-3-1)10-6-9-7/h1-6H
    • InChI Key: HPGSSIJHLUDJFV-UHFFFAOYSA-N
    • SMILES: N1C=NC2=CC=CC=CC=12

Computed Properties

  • Exact Mass: 130.05318
  • Monoisotopic Mass: 130.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Cycloheptimidazole Related Literature

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